Cas no 866472-31-3 (1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-methyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-methyl-, ethyl ester structure
866472-31-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-methyl-, ethyl ester
CAS No:866472-31-3
MF:C13H13BrN2O2
MW:309.158522367477
CID:4260479
PubChem ID:86075505
Update Time:2025-04-24

1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-methyl-, ethyl ester
    • DTXSID901192877
    • SCHEMBL18865871
    • 866472-31-3
    • Ethyl 1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylate
    • A1-31076
    • Inchi: 1S/C13H13BrN2O2/c1-3-18-13(17)12-8-9(2)16(15-12)11-6-4-10(14)5-7-11/h4-8H,3H2,1-2H3
    • InChI Key: QLJIAHZVOQGPLV-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Br)C=C2)C(C)=CC(C(OCC)=O)=N1

Computed Properties

  • Exact Mass: 308.01604Da
  • Monoisotopic Mass: 308.01604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44.1Ų
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